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Get Quote

Physical & Chemical Property Data

The following tables summarize the available quantitative data for 5-Ethyl-2-nonanol (CAS 103-08-2).

Table 1: Core Physical Properties [1] [2] [3]

Property Value Unit Notes / Source

Molecular Formula C₁₁H₂₄O - -

Molecular Weight 172.31 g/mol -

Boiling Point 223.04 - 224.85 °C Estimated / Calculated

Flash Point 99.2 °C Estimated (TCC)

Melting Point 11.58 °C Estimate [3]

logP (o/w) 4.093 - 4.20 - Estimated

Water Solubility 57.47 mg/L @ 25°C Estimated
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Table 2: Vapor Pressure Data [4] [1] [2]

The vapor pressure of a substance is highly dependent on temperature. The data below shows this

relationship for 5-Ethyl-2-nonanol.

Temperature
(K)

Temperature
(°C)

Vapor Pressure
(kPa)

Vapor Pressure
(mmHg)

Source

298.15 25.00 - 0.020 Estimated [1]
[2]

385.40 112.25 1.33 9.98 Calculated [4]

400.82 127.67 2.89 21.68 Calculated [4]

416.24 143.09 5.82 43.65 Calculated [4]

431.67 158.52 11.05 82.90 Calculated [4]

447.09 173.94 19.86 148.98 Calculated [4]

462.51 189.36 34.06 255.50 Calculated [4]

477.93 204.78 56.03 420.27 Calculated [4]

493.36 220.21 88.79 666.00 Calculated [4]

508.78 235.63 136.14 1021.14 Calculated [4]

524.20 251.05 202.64 1519.89 Calculated [4]

The calculated vapor pressure data in Table 2 is derived from the Antoine Equation: ln(Pvp) = A + B/(T +

C), with coefficients A = 1.63800e+01, B = -4.92115e+03, and C = -7.95940e+01 [4].

Synthesis and Experimental Protocols
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While specific analytical protocols for measuring the properties of 5-Ethyl-2-nonanol were not detailed in

the search results, several synthetic pathways for its production are documented. The following diagram and

table outline these key methodologies.
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Diagram 1: Overview of synthetic pathways for 5-Ethyl-2-nonanol production.

Table 3: Key Synthesis Methods for 5-Ethyl-2-nonanol [5]

Method
Starting
Material

Catalyst / Conditions Yield Key Characteristics

Alkylation of
Nonanol

2-Nonanol Ethyl halide (e.g., Ethyl
Bromide), base (e.g.,

KOH), in anhydrous
THF at ~60°C

45-55% Proceeds via an S_N2
mechanism; may

have byproduct
formation.

Reduction of
Ketones

5-Ethyl-2-
nonanone

Catalytic hydrogenation
(Pd/C, H₂) or Sodium

Borohydride (NaBH₄)

>70% Offers higher
regioselectivity and

yield compared to
alkylation.

Hydroformylation Olefins Hydroformylation
followed by reduction.

Information
Missing

A multi-step route
from olefin precursors.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s1513154?utm_src=pdf-body
https://www.smolecule.com/products/s1513154?utm_src=pdf-body-img
https://www.smolecule.com/products/s1513154?utm_src=pdf-body
https://www.smolecule.com/products/s1513154?utm_src=pdf-body
https://www.smolecule.com/products/s1513154
https://www.smolecule.com/products/s1513154?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Method
Starting
Material

Catalyst / Conditions Yield Key Characteristics

Biotechnological
Production

Metabolic

precursors

Engineered

microorganisms (e.g., E.
coli, Synechocystis sp.)

Up to 1.98

g/L in
bioreactors

Sustainable, green

chemistry approach
using metabolic

engineering.

Important Data Reliability Notice

Please be aware of the following critical limitations in the available data:

Estimated Data: Most of the physical property data, including the water solubility of 57.47 mg/L at
25°C, is explicitly marked as estimated (est) in the sources [1] [2]. The vapor pressure value at 25°C
is also an estimate [1] [2].

Lack of Primary Sources: The search results did not link to original research articles or primary
experimental data for these properties. The information is aggregated from chemical databases that

often use calculation methods.
No Signaling Pathways: 5-Ethyl-2-nonanol is a simple alcohol and is not typically associated with

biological signaling pathways. Therefore, no such pathways were found to diagram.

For research and drug development purposes, it is highly recommended to verify these properties through

experimental analysis or to seek out primary literature that contains measured data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [5-Ethyl-2-nonanol vapor pressure and solubility data]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1513154#5-ethyl-2-

nonanol-vapor-pressure-and-solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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